Cas no 6833-02-9 (Pentanediamide,N1,N5-diphenyl-)

• Product Name: Pentanediamide,N1,N5-diphenyl-
• CAS No: 6833-02-9
• MF: C₁₇H₁₈N₂O₂
• MW: 282.337024211884
• CID: 511903
• PubChem ID: 236414
• Update Time: 2025-04-19

Pentanediamide,N1,N5-diphenyl- Chemical and Physical Properties

Names and Identifiers

• Pentanediamide,N1,N5-diphenyl-
• Glutaranilid; CBKinase1_000267; AC1L5WK0; Glutaranilide; AC1Q5NBR; ST039988; pentanediamide, n1,n5-diphenyl-; NSC38875; Glutarsaeure-dianilid; CBKinase1_012667; N,N'-diphenyl-glutaramide;
• HMS1579C14
• BRD-K74718052-001-01-8
• N,N'-diphenylpentanediamide
• AKOS000278130
• N,N'-diphenyl glutaramide
• SR-01000197586-1
• DTXSID90284771
• NSC-38875
• SCHEMBL6296181
• CBKinase1_000267
• SCHEMBL20573828
• N1,N5-Diphenylglutaramide
• Pentanediamide, N,N'-diphenyl-
• Oprea1_529218
• 6833-02-9
• N,N-DIPHENYLPENTANEDIAMIDE
• NSC38875
• Pentanediamide,N'-diphenyl-
• SR-01000197586
• CBKinase1_012667
• Glutaranilide
• Oprea1_505390

• Inchi： 1S/C17H18N2O2/c20-16(18-14-8-3-1-4-9-14)12-7-13-17(21)19-15-10-5-2-6-11-15/h1-6,8-11H,7,12-13H2,(H,18,20)(H,19,21)
• InChI Key： PGNQLKCAVPTIPB-UHFFFAOYSA-N
• SMILES： O=C(CCCC(NC1C=CC=CC=1)=O)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 282.13694
• Monoisotopic Mass: 282.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.211
• Boiling Point: 579.4°C at 760 mmHg
• Flash Point: 224.7°C
• Refractive Index: 1.636
• PSA: 58.2